Cas no 2137682-85-8 (2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol)

2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol is a chiral organic compound featuring a tetrahydrofuran (oxolane) ring and a propylamino-substituted butanol moiety. Its structural versatility makes it valuable as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring stereochemical precision. The oxolane ring enhances rigidity, while the propylamino group introduces basicity, facilitating further functionalization. The hydroxyl and amine functionalities provide reactive sites for derivatization, enabling applications in drug discovery and fine chemical production. This compound’s well-defined stereochemistry and modular structure contribute to its utility in asymmetric synthesis and medicinal chemistry research. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation or moisture.

2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol structure

2137682-85-8 structure

Product Name:2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol

CAS No:2137682-85-8

MF:C₁₁H₂₃NO₂

MW:201.305823564529

CID:6212154

PubChem ID:165467753

Update Time:2025-06-10

2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(oxolan-3-yl)-4-(propylamino)butan-1-ol
- 2137682-85-8
- EN300-800964
- 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol
- Inchi： 1S/C11H23NO2/c1-2-5-12-6-3-10(8-13)11-4-7-14-9-11/h10-13H,2-9H2,1H3
- InChI Key： KDJKMSRVQCZYAW-UHFFFAOYSA-N
- SMILES： O1CCC(C1)C(CO)CCNCCC

Computed Properties

Exact Mass: 201.172878976g/mol
Monoisotopic Mass: 201.172878976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 41.5Å²

2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-800964-1.0g	2-(oxolan-3-yl)-4-(propylamino)butan-1-ol	2137682-85-8	95%	1.0g	$943.0	2024-05-21
Enamine	EN300-800964-0.05g	2-(oxolan-3-yl)-4-(propylamino)butan-1-ol	2137682-85-8	95%	0.05g	$792.0	2024-05-21
Enamine	EN300-800964-0.1g	2-(oxolan-3-yl)-4-(propylamino)butan-1-ol	2137682-85-8	95%	0.1g	$829.0	2024-05-21
Enamine	EN300-800964-0.25g	2-(oxolan-3-yl)-4-(propylamino)butan-1-ol	2137682-85-8	95%	0.25g	$867.0	2024-05-21
Enamine	EN300-800964-0.5g	2-(oxolan-3-yl)-4-(propylamino)butan-1-ol	2137682-85-8	95%	0.5g	$905.0	2024-05-21
Enamine	EN300-800964-2.5g	2-(oxolan-3-yl)-4-(propylamino)butan-1-ol	2137682-85-8	95%	2.5g	$1848.0	2024-05-21
Enamine	EN300-800964-5.0g	2-(oxolan-3-yl)-4-(propylamino)butan-1-ol	2137682-85-8	95%	5.0g	$2732.0	2024-05-21
Enamine	EN300-800964-10.0g	2-(oxolan-3-yl)-4-(propylamino)butan-1-ol	2137682-85-8	95%	10.0g	$4052.0	2024-05-21

2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol Related Literature

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5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Additional information on 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol

Comprehensive Overview of 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol (CAS No. 2137682-85-8)

2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol (CAS No. 2137682-85-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique oxolane (tetrahydrofuran) ring and propylamino side chain, exhibits versatile applications in drug discovery and material science. Its structural complexity and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS number 2137682-85-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its physicochemical properties, such as solubility, stability, and reactivity, to optimize its use in synthetic pathways. Recent studies highlight its potential role in modulating neurotransmitter activity, aligning with the growing demand for novel neurological disorder treatments. This aligns with trending searches like "new CNS drug candidates 2024" and "tetrahydrofuran derivatives in medicine," reflecting its relevance in contemporary science.

From a synthetic perspective, 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol is often synthesized via reductive amination or ring-opening reactions of oxolane derivatives. Its chiral centers introduce stereochemical considerations, making it a subject of interest for asymmetric synthesis studies. Industry professionals frequently search for "chiral building blocks for drug synthesis," underscoring the compound's utility in enantioselective applications. Additionally, its hydrogen-bonding capacity and lipophilic balance are investigated for drug delivery systems, a hot topic in pharmaceutical technology forums.

Environmental and safety profiles of CAS 2137682-85-8 are also scrutinized, particularly under green chemistry principles. With rising interest in "sustainable chemical synthesis," researchers evaluate its biodegradability and toxicity thresholds. The compound's low ecotoxicity and compatibility with biocatalysis methods position it favorably in eco-friendly workflows. This resonates with queries like "green solvents for organic synthesis" and "non-toxic pharmaceutical intermediates," which dominate academic and industrial discourse.

In summary, 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol (CAS No. 2137682-85-8) represents a multifaceted tool for modern chemistry. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies exemplifies its interdisciplinary appeal. As AI-driven drug design gains traction (a frequently searched topic), this compound's molecular docking potential further elevates its status. By addressing both foundational research and cutting-edge trends, this overview bridges gaps between scientific inquiry and real-world applications.